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Compound of Interest

Compound Name: Hex-2-yn-1-ol

Cat. No.: B147304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Hex-2-yn-
1-ol (CAS No: 764-60-3), a versatile building block in organic synthesis, particularly in the

development of pharmaceuticals and fine chemicals.[1] Adherence to rigorous safety protocols

is essential when working with this compound to mitigate potential hazards.

Hazard Identification and Classification
Hex-2-yn-1-ol is classified as a hazardous substance. The primary routes of exposure are

ingestion, skin contact, and eye contact. It is harmful if swallowed and is presumed to cause

skin and eye irritation.[2][3]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.
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Classification Category
Hazard

Statement
Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Flammable

Liquids
Category 3

H226:

Flammable liquid

and vapor

GHS02 (Flame) Warning

Eye Irritation Category 2A

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning

Acute Toxicity,

Dermal
Category 4

H312: Harmful in

contact with skin

GHS07

(Exclamation

Mark)

Warning

Aquatic Acute Category 2
H401: Toxic to

aquatic life
None None

Data sourced from aggregated GHS information and supplier safety data sheets.[2]

Precautionary Statements
A comprehensive list of precautionary statements is provided below, outlining measures to

prevent and respond to exposure.
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Code Statement

Prevention

P210
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[4][5]

P264 Wash skin thoroughly after handling.[2]

P270
Do not eat, drink or smoke when using this

product.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5][6]

P370 + P378
In case of fire: Use dry sand, dry chemical, or

alcohol-resistant foam to extinguish.

Storage

P403 + P235 Store in a well-ventilated place. Keep cool.[7]

Disposal

P501
Dispose of contents/container to an approved

waste disposal plant.[2][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of Hex-2-yn-1-ol is critical for its safe

handling and use in experimental design.
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Property Value Reference

Molecular Formula C₆H₁₀O [1][2]

Molecular Weight 98.14 g/mol [1][2]

Appearance Colorless to light yellow liquid [3][8]

Density 0.893 g/mL at 25 °C [8]

Boiling Point 66-67 °C at 10 mmHg [8]

Flash Point 68 °C (154.4 °F) [8]

Solubility
Slightly soluble in water;

soluble in organic solvents.
[3][8]

Refractive Index n20/D 1.4536 [8]

Vapor Pressure 2.52 mmHg at 25°C [8]

Experimental Protocols for Safe Handling and
Storage
The following protocols are designed to minimize risk during the handling and storage of Hex-
2-yn-1-ol in a laboratory setting.

Engineering Controls
Ventilation: Always handle Hex-2-yn-1-ol in a well-ventilated area. Use of a chemical fume

hood is mandatory to control exposure to vapors.[7]

Explosion-Proof Equipment: All electrical equipment (stirring plates, vacuum pumps, lighting)

used in the vicinity of Hex-2-yn-1-ol must be explosion-proof.[7][9]

Static Discharge: Ground and bond all containers and receiving equipment to prevent static

discharge, which can be an ignition source.[7][10]

Emergency Equipment: Ensure that safety showers and eyewash stations are readily

accessible and in close proximity to the workstation.[10]
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Personal Protective Equipment (PPE)
A risk assessment should always be performed to determine the appropriate level of PPE. The

following are minimum requirements.

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors.[9]

Hand
Nitrile rubber gloves or other

chemically resistant gloves.

Prevents skin contact. Gloves

must be inspected before use

and disposed of properly.[6]

[10]

Body Flame-retardant lab coat.

Protects skin from accidental

contact and provides a barrier

in case of fire.

Respiratory

Use a respirator with an

appropriate organic vapor

cartridge (e.g., Type ABEK

EN14387) if ventilation is

inadequate or for spill cleanup.

Prevents inhalation of harmful

vapors.[6]

Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational and the

required PPE is worn. Clear the work area of unnecessary items and potential ignition

sources.[4]

Dispensing: Use non-sparking tools for all transfers.[7][10] Avoid creating mists or vapors.

Heating: When heating is required, use a controlled heating mantle or oil bath. Do not use

open flames.

Hygiene: Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or smoke in the

work area.[10] Wash hands thoroughly after handling the compound.[4][6]
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Storage Protocol
Container: Keep the compound in its original, tightly sealed container.[4][7]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[6][7]

[10] Recommended storage temperature is between 2-8 °C.[6]

Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.

[10]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents and

strong acids.[7][9]

Emergency Procedures
Immediate and appropriate response is crucial in the event of an emergency.

Exposure Protocol
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[7][9]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

soap and plenty of water. Seek medical attention if irritation persists.[7][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[6]

Spill and Leak Protocol
Evacuation: Immediately evacuate all non-essential personnel from the spill area.

Ignition Control: Shut off all sources of ignition.[7][10]

Ventilation: Ensure the area is well-ventilated.
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Containment: Prevent the spill from entering drains or waterways.[6][10]

Cleanup: Wearing appropriate PPE, absorb the spill with an inert, non-combustible material

such as sand, earth, or vermiculite.[9][10] Collect the absorbed material using non-sparking

tools and place it in a sealed container for disposal.[10]

Firefighting Protocol
Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[6][7] Water spray may be used to cool containers but may be ineffective at

extinguishing the fire.[7]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[7]

Hazards: The compound is flammable and its vapors can form explosive mixtures with air.[4]

Containers may explode when heated.[7]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of Hex-2-
yn-1-ol from procurement to disposal.
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Start:
Receipt of Hex-2-yn-1-ol

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Implement Controls

Engineering Controls:
- Fume Hood

- Explosion-Proof Equip.

Personal Protective Equipment:
- Goggles
- Gloves

- Lab Coat

3. Safe Handling
- Use Non-Sparking Tools
- Avoid Inhalation/Contact

4. Proper Storage
- Cool, Dry, Ventilated

- Away from Incompatibles

Emergency Event

Use in Experiment

5. Waste Disposal
- Segregate Waste

- Approved Disposal Vendor

End of Lifecycle Spill Response

Spill

Exposure Response

Exposure

Fire Response

Fire

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and management of Hex-2-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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